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Compound of Interest

Compound Name: 7-Ethoxy-4-fluoro-1H-indole

Cat. No.: B15233426

CAS Number: 1154742-53-6

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Ethoxy-4-fluoro-1H-indole is a fluorinated indole derivative that holds potential as a building
block in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its chemical properties, and general synthesis strategies, and
contextualizes its potential applications within the broader landscape of indole chemistry. Due
to the limited specific data available for this compound, this guide draws upon established
principles of indole synthesis and the known biological and material properties of related
fluorinated indole structures to provide a foundational understanding for researchers.

Chemical and Physical Properties

A summary of the known and predicted physicochemical properties of 7-Ethoxy-4-fluoro-1H-
indole is presented below. It is important to note that experimentally determined data for this
specific compound is scarce in publicly accessible literature.
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Property Value Source
CAS Number 1154742-53-6 Chemical Abstracts Service
Molecular Formula C10H10FNO BLD Pharm[1]
Molecular Weight 179.19 g/mol BLD Pharm[1]
FC1C2C=CNC=2C(OCC)=CC
SMILES Code 1 BLD Pharm[1]
(Predicted) Off-white to light Inferred from similar indole
Appearance .
yellow solid structures

(Predicted) Soluble in organic )
- Inferred from general indole
Solubility solvents such as methanol, ubilit
solubili
ethanol, and dichloromethane. y

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 7-Ethoxy-4-fluoro-1H-
indole is not readily available in peer-reviewed literature, its structure suggests that it can be
synthesized through modifications of well-established indole synthesis methodologies. The
indole nucleus is a cornerstone of many natural products and pharmaceuticals, leading to the
development of numerous synthetic routes.[2]

Conceptual Synthetic Approach: Modified Fischer Indole
Synthesis

The Fischer indole synthesis is a classic and versatile method for preparing indoles. A plausible
route to 7-Ethoxy-4-fluoro-1H-indole would involve the reaction of a suitably substituted
phenylhydrazine with an appropriate ketone or aldehyde, followed by acid-catalyzed
cyclization.

Proposed Reaction Scheme:
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Figure 1. A conceptual workflow for the synthesis of 7-Ethoxy-4-fluoro-1H-indole via a
modified Fischer Indole Synthesis.

General Experimental Protocol (Hypothetical):

» Hydrazone Formation:

[e]

Dissolve 3-ethoxy-6-fluorophenylhydrazine in a suitable solvent such as ethanol.

o

Add acetaldehyde to the solution, often with a catalytic amount of acid (e.g., acetic acid).

o

Stir the reaction mixture at room temperature until the formation of the hydrazone is
complete, which can be monitored by Thin Layer Chromatography (TLC).

o

The resulting hydrazone intermediate may be isolated or used directly in the next step.

e Indolization (Cyclization):

[e]

The hydrazone is treated with a strong acid catalyst, such as sulfuric acid, polyphosphoric
acid, or a Lewis acid.

o The reaction is typically heated to facilitate the[3][3]-sigmatropic rearrangement and
subsequent cyclization.

o The reaction progress is monitored by TLC.
o Upon completion, the reaction mixture is cooled and neutralized.

o The crude product is extracted with an organic solvent.
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o Purification is achieved through column chromatography to yield the final product, 7-
Ethoxy-4-fluoro-1H-indole.

Alternative Synthetic Strategies

Other established indole syntheses, such as the Reissert, Madelung, or various transition-
metal-catalyzed methods, could also be adapted for the synthesis of this compound.[4] The
choice of method would depend on the availability of starting materials and the desired scale of
the synthesis.

Potential Applications in Drug Discovery and
Medicinal Chemistry

The indole scaffold is a privileged structure in medicinal chemistry, present in a wide array of
biologically active compounds, including anti-cancer, anti-inflammatory, and anti-viral agents.[5]
[6] The incorporation of fluorine into drug candidates is a common strategy to enhance
metabolic stability, binding affinity, and bioavailability.[7]

Role as a Pharmacophore

The 7-ethoxy and 4-fluoro substitutions on the indole ring of this compound can influence its
electronic properties and steric profile, potentially leading to selective interactions with
biological targets. Fluorinated indoles have been investigated for a range of therapeutic
applications.[7] For instance, related fluorinated indoles have shown promise in the
development of kinase inhibitors and as antagonists for various receptors.

Signaling Pathway Interactions (Hypothetical)

Given the prevalence of the indole nucleus in bioactive molecules, 7-Ethoxy-4-fluoro-1H-
indole could potentially interact with various signaling pathways. The diagram below illustrates
a generalized signaling pathway where an indole-based inhibitor might act, for example, by
blocking the activity of a protein kinase.
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Figure 2. A generalized signaling pathway illustrating the potential inhibitory action of an indole-
based compound like 7-Ethoxy-4-fluoro-1H-indole on a downstream kinase.

Safety and Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15233426?utm_src=pdf-body-img
https://www.benchchem.com/product/b15233426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Specific safety data for 7-Ethoxy-4-fluoro-1H-indole is not available. However, based on the
safety profiles of similar fluorinated indole compounds, the following precautions are
recommended.[3][8]

Hazard Category Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed. Do not eat, drink or smoke
cute Toxici ra
Y when using this product.

Skin Corrosion/Irritation Causes skin irritation. Wear protective gloves.

) o Causes serious eye irritation. Wear eye
Serious Eye Damage/Irritation .
protection.

Specific T ‘o Toxicit May cause respiratory irritation. Avoid breathing
ecific Target Organ Toxici
P J g Y dust/fumes. Use in a well-ventilated area.

Handling and Storage:
e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

e Handle in accordance with good industrial hygiene and safety practices.[8]

Conclusion

7-Ethoxy-4-fluoro-1H-indole is a chemical entity with potential for further exploration in the
fields of medicinal chemistry and materials science. While specific experimental data is
currently limited, this guide provides a foundational understanding based on established
chemical principles and the properties of related compounds. Researchers interested in this
molecule are encouraged to perform detailed characterization and experimental validation of its
properties and biological activities. The synthetic strategies and potential applications outlined
herein serve as a starting point for future investigations into this and similar novel indole
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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